Cas no 653588-56-8 (Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]-)

• Product Name: Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]-
• CAS No: 653588-56-8
• MF: C₁₈H₁₄O₄S
• MW: 326.366364002228
• CID: 400088
• PubChem ID: 515142
• Update Time: 2025-04-19

Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]-
• 2-(4-naphthalen-1-ylphenyl)sulfonylacetic acid
• BDBM50137931
• (4-Naphthalen-1-yl-benzenesulfonyl)-acetic acid
• CHEMBL177214
• 653588-56-8
• DTXSID80333646
• 2-[4-(1-naphthyl)phenyl]sulfonylacetic acid

• Inchi： 1S/C18H14O4S/c19-18(20)12-23(21,22)15-10-8-14(9-11-15)17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H,19,20)
• InChI Key： TZCMDOXOJQDBBZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1C=CC(=CC=1)C1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 326.06132
• Monoisotopic Mass: 326.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44